5-fluoro ADB metabolite 7
Overview
Description
5-fluoro ADB metabolite 7 is an analytical reference standard that is categorized as a synthetic cannabinoid. It is an ester hydrolysis metabolite of 5-fluoro ADB that can be detected in urine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Analytical Identification and Quantification
- Seither, Reidy, and Boland (2020) developed a method for the identification and quantification of 5-Fluoro ADB and its ester hydrolysis metabolite in human blood samples using liquid chromatography-tandem mass spectrometry. This method is significant for forensic human performance toxicology and postmortem cases, enabling precise measurement of these substances in various blood samples (Seither, Reidy, & Boland, 2020).
Forensic Pathology and Toxicology Implications
- Boland et al. (2020) analyzed 43 fatalities involving 5-Fluoro-ADB, providing a comprehensive outline of the terminal events, autopsy findings, and quantitative values in blood specimens. This study enhances the understanding of postmortem redistribution and implications in forensic pathology and toxicology (Boland, Reidy, Seither, Radtke, & Lew, 2020).
Metabolic Distinction in Clinical and Forensic Specimens
- Carlier et al. (2017) conducted a study to distinguish the intake of synthetic cannabinoids ADB-PINACA and 5F-ADB-PINACA using human hepatocyte metabolites. The research provides crucial insights for legal applications where distinguishing between these substances is critical (Carlier, Diao, Scheidweiler, & Huestis, 2017).
Postmortem Identification in Human Specimens
- Usui et al. (2018) identified 5-Fluoro ADB in human whole blood in four death cases. Their methodology offers a standard for detecting 5-fluoro ADB in forensic investigations, although the extent of its contribution to deaths remains unclear (Usui, Fujita, Kamijo, Kokaji, & Funayama, 2018).
Impaired Driving Investigations
- McCain et al. (2018) reported a case of impaired driving associated with 5-fluoro ADB, illustrating the need for comprehensive analysis in such scenarios. This case highlights the significant impact of designer synthetic cannabinoids on driving performance (McCain, Jones, Chilbert, Patton, James, & Moran, 2018).
Metabolic Profiling in Toxicology
- Yeter and Ozturk (2019) studied the metabolic profiling of 5F-ADB by human liver microsome incubations and urine samples, identifying key metabolites for confirming 5F-ADB consumption. This research is crucial for toxicological screenings and understanding the metabolism of 5F-ADB (Yeter & Ozturk, 2019).
properties
Product Name |
5-fluoro ADB metabolite 7 |
|---|---|
Molecular Formula |
C19H26FN3O3 |
Molecular Weight |
363.4 |
InChI |
InChI=1S/C19H26FN3O3/c1-19(2,3)16(18(25)26)21-17(24)15-13-9-5-6-10-14(13)23(22-15)12-8-4-7-11-20/h5-6,9-10,16H,4,7-8,11-12H2,1-3H3,(H,21,24)(H,25,26)/t16-/m1/s1 |
InChI Key |
MVDXLPCBCLGFHC-MRXNPFEDSA-N |
SMILES |
O=C(N[C@H](C(O)=O)C(C)(C)C)C1=NN(CCCCCF)C2=C1C=CC=C2 |
synonyms |
5-fluoro MDMB-PINACA metabolite 7 |
Origin of Product |
United States |
Retrosynthesis Analysis
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